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molecular formula C12H20O3 B8485575 1,4-Dioxaspiro[4.5]dec-7-ene-8-methanol, 7,9,9-trimethyl- CAS No. 23069-07-0

1,4-Dioxaspiro[4.5]dec-7-ene-8-methanol, 7,9,9-trimethyl-

Cat. No. B8485575
CAS RN: 23069-07-0
M. Wt: 212.28 g/mol
InChI Key: XWHOBVBAXIZGCX-UHFFFAOYSA-N
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Patent
US03941841

Procedure details

3 kg. of maganese dioxide was added in four portions over a period of 2 days to a solution of 150 g. of crystalline 7,9,9-trimethyl-1,4-dioxaspiro[4,5]dec-7-en-8-methanol in 3 l. of methylene chloride. After the mixture was stirred under nitrogen for an additional day, the oxidation was complete according to a determination by thin layer chromatography. Filtration and evaporation of the solvent yielded the crude product which was used for the next step without further purification. A small portion of this product was purified by vacuum distillation. This product was identified as 7,9,9-trimethyl-1,4-dioxaspiro[4,5]dec-7-en-8-carboxaldehyde.
[Compound]
Name
dioxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
7,9,9-trimethyl-1,4-dioxaspiro[4,5]dec-7-en-8-methanol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
crude product

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]1[CH2:3][C:4]2([CH2:9][C:10]([CH3:15])([CH3:14])[C:11]=1[CH2:12][OH:13])[O:8][CH2:7][CH2:6][O:5]2>C(Cl)Cl>[CH3:1][C:2]1[CH2:3][C:4]2([CH2:9][C:10]([CH3:15])([CH3:14])[C:11]=1[CH:12]=[O:13])[O:5][CH2:6][CH2:7][O:8]2

Inputs

Step One
[Compound]
Name
dioxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
Step Two
Name
7,9,9-trimethyl-1,4-dioxaspiro[4,5]dec-7-en-8-methanol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC=1CC2(OCCO2)CC(C1CO)(C)C
Step Three
Name
methylene chloride
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
After the mixture was stirred under nitrogen for an additional day
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
Filtration and evaporation of the solvent

Outcomes

Product
Name
crude product
Type
product
Smiles
CC=1CC2(OCCO2)CC(C1C=O)(C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.